2-[Ethyl(phenyl)amino]-N'-[(1Z)-heptylidene]acetohydrazide

• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 2-(N-ethylanilino)-N-[(Z)-heptylideneamino]acetamide
• InChI: InChI=1S/C17H27N3O/c1-3-5-6-7-11-14-18-19-17(21)15-20(4-2)16-12-9-8-10-13-16/h8-10,12-14H,3-7,11,15H2,1-2H3,(H,19,21)/b18-14-
• InChI Key: ILGBPFXBMALKBI-JXAWBTAJSA-N
• Isomeric SMILES: CCCCCC/C=N\NC(=O)CN(CC)C1=CC=CC=C1
• Canonical SMILES: CCCCCCC=NNC(=O)CN(CC)C1=CC=CC=C1

Description

2-[Ethyl(phenyl)amino]-N’-[(1Z)-heptylidene]acetohydrazide is an organic compound with a complex structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Ethyl(phenyl)amino]-N’-[(1Z)-heptylidene]acetohydrazide typically involves the reaction of ethyl(phenyl)amine with heptylideneacetohydrazide under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with the addition of a catalyst to facilitate the reaction. The mixture is heated to a specific temperature, often around 70°C, and the progress of the reaction is monitored using techniques such as thin-layer chromatography (TLC) .

Industrial Production Methods

In an industrial setting, the production of this compound may involve larger-scale reactions with optimized conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-[Ethyl(phenyl)amino]-N’-[(1Z)-heptylidene]acetohydrazide can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in the reactions of 2-[Ethyl(phenyl)amino]-N’-[(1Z)-heptylidene]acetohydrazide include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide

Reducing agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Halogens, amines

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[Ethyl(phenyl)amino]-N’-[(1Z)-heptylidene]acetohydrazide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[Ethyl(phenyl)amino]-N’-[(1Z)-heptylidene]acetohydrazide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-[Ethyl(phenyl)amino]ethyl methacrylate: Another compound with a similar structure but different functional groups and properties.

Indole derivatives: Compounds with an indole nucleus that exhibit diverse biological activities and applications.

Uniqueness

2-[Ethyl(phenyl)amino]-N’-[(1Z)-heptylidene]acetohydrazide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties